Cas no 18240-68-1 (2,2-Dichloropentanoic acid)

2,2-Dichloropentanoic acid structure
2,2-Dichloropentanoic acid structure
Product Name:2,2-Dichloropentanoic acid
CAS No:18240-68-1
MF:C5H8Cl2O2
MW:171.021820068359
CID:236074
PubChem ID:2724598
Update Time:2025-04-19

2,2-Dichloropentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dichloropentanoic acid
    • Pentanoicacid, 2,2-dichloro-
    • 2,2-DICHLORO-1-METHYL-CYCLOPROPANECARBONYLCHLORIDE
    • Pentanoicacid,2,2-dichloro
    • 18240-68-1
    • J-640325
    • Pentanoic acid, 2,2-dichloro-
    • DTXSID30369177
    • AKOS006228861
    • SCHEMBL511229
    • Inchi： 1S/C5H8Cl2O2/c1-2-3-5(6,7)4(8)9/h2-3H2,1H3,(H,8,9)
    • InChI Key： TWEBLPKRDRCUEH-UHFFFAOYSA-N
    • SMILES： ClC(C(=O)O)(CCC)Cl

Computed Properties

  • Exact Mass: 169.99000
  • Monoisotopic Mass: 168.98231
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 40.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.3444 (rough estimate)
  • Boiling Point: 242.14°C (rough estimate)
  • Flash Point: 95.8°C
  • Refractive Index: 1.459-1.461
  • PSA: 37.30000
  • LogP: 2.04500
  • Solubility: Not available

2,2-Dichloropentanoic acid Security Information

  • Hazard Category Code： 34
  • Safety Instruction： S45
  • Hazardous Material Identification： C
  • Safety Term：S45-36/37/39-26
  • Risk Phrases：R34

2,2-Dichloropentanoic acid Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

2,2-Dichloropentanoic acid Production Method

2,2-Dichloropentanoic acid Related Literature

Related Categories

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